N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide
• InChI: InChI=1S/C14H20N2O4S/c1-4-7-21(18,19)16-10-5-6-12-11(8-10)15-13(17)14(2,3)9-20-12/h5-6,8,16H,4,7,9H2,1-3H3,(H,15,17)
• InChI Key: FPZZJJSSIFGXFX-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NC1=CC2=C(C=C1)OCC(C(=O)N2)(C)C
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C14H20N2O4S and its molecular weight is 312.38. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photophysical Properties and Novel Skeletons

• Research has highlighted the unique photophysical properties of compounds with structures similar to the chemical . Petrovskii et al. (2017) synthesized a novel fused oxazapolycyclic skeleton, demonstrating strong blue emission in dichloromethane, indicating potential applications in photophysical and materials science research (Petrovskii et al., 2017).

Novel Fused Polycyclic Systems

• Ukhin et al. (2011) explored new polycyclic systems containing 1,4-benzodiazepine and isoindolinone fragments. The research unveiled novel fused pentacyclic systems, enriching the understanding of complex molecular structures (Ukhin et al., 2011).

Enzyme Inhibition Studies

• Sapegin et al. (2018) discovered that compounds with structures similar to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide exhibited strong inhibition of human carbonic anhydrases, indicating potential therapeutic applications (Sapegin et al., 2018).

Synthesis and Characterization of Novel Compounds

• A variety of studies focused on the synthesis and characterization of compounds structurally related to the chemical of interest. These studies contribute to the knowledge of chemical synthesis, molecular structure, and potential applications in various fields:
  • Synthesis of Tetramethyl derivatives (Serigne Abdou Khadir Fall et al., 2021).
  • Synthesis of Benzimidazole Fused-1,4-Oxazepines (Almansour et al., 2016).
  • Synthesis of Sulfonamides and 1,3-Oxazine-2,4-diones (Alizadeh et al., 2008).

Antimalarial and Antiviral Studies

• Studies like those conducted by Fahim and Ismael (2021) investigated the reactivity and antimalarial activity of compounds structurally similar to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide, which also showed potential as COVID-19 drug candidates (Fahim & Ismael, 2021).